Cas no 136992-21-7 ((R)-N-Boc-2-(2-hydroxyethyl)morpholine)

• Product Name: (R)-N-Boc-2-(2-hydroxyethyl)morpholine
• CAS No: 136992-21-7
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD11865208
• CID: 821535
• PubChem ID: 44182315
• Update Time: 2025-10-29

(R)-N-Boc-2-(2-hydroxyethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (R)-N-Boc-2-(2-Hydroxyethyl)morpholine
• (R)-tert-Butyl 2-(2-hydroxyethyl)morpholine-4-carboxylate
• tert-butyl (2R)-2-(2-hydroxyethyl)morpholine-4-carboxylate
• BH037
• FC0051
• 6538AA
• MB10247
• FCH3675766
• AX8159915
• (R)-TERT-BUTYL-2-(2-HYDROXYETHYL)MORPHOLINE-4-CARBOXYLATE
• 4-Morpholinecarboxylic acid, 2-(2-hydroxyethyl)-, 1,1-dimethylethyl ester, (R)- (9CI)
• 136992-21-7
• AS-74079
• CS-0079667
• AKOS016001563
• (R)-tert-butyl2-(2-hydroxyethyl)morpholine-4-carboxylate
• DTXSID90657764
• MFCD11865208
• tert-butyl (R)-2-(2-hydroxyethyl)morpholine-4-carboxylate
• (R)-N-Boc-2-(2-hydroxyethyl)morpholine

• MDL： MFCD11865208
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-7-15-9(8-12)4-6-13/h9,13H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： VUDVZUAUPOAVLM-SECBINFHSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C[C@H]1CCO

Computed Properties

• Exact Mass: 231.14700
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59
• XLogP3: 0.5

Experimental Properties

• Density: 1.097
• Boiling Point: 336 ºC
• Flash Point: 157 ºC
• PSA: 59.00000
• LogP: 0.94260

Additional information on (R)-N-Boc-2-(2-hydroxyethyl)morpholine

(R)-N-Boc-2-(2-hydroxyethyl)morpholine (CAS No. 136992-21-7): A Comprehensive Overview

(R)-N-Boc-2-(2-hydroxyethyl)morpholine (CAS No. 136992-21-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is a protected derivative of morpholine, a six-membered heterocyclic amine, with a hydroxyl group and a tert-butyloxycarbonyl (Boc) protecting group. The Boc protecting group is widely used in organic synthesis to protect the amino functionality, allowing for selective functionalization and subsequent deprotection under mild conditions.

The chirality of (R)-N-Boc-2-(2-hydroxyethyl)morpholine is a crucial feature that imparts unique properties to this compound. Chiral molecules are essential in the development of enantiomerically pure drugs, as they can exhibit different biological activities and pharmacokinetic profiles compared to their racemic counterparts. The ability to synthesize and isolate specific enantiomers is therefore of paramount importance in the pharmaceutical industry.

Recent advancements in asymmetric synthesis have significantly enhanced the efficiency and yield of producing (R)-N-Boc-2-(2-hydroxyethyl)morpholine. One notable method involves the use of chiral catalysts, such as BINAP (1,1'-binaphthyl-2,2'-diol) and Pd(II) complexes, which facilitate the selective formation of the desired enantiomer. These catalysts have been shown to achieve high enantioselectivities, often exceeding 99% ee (enantiomeric excess), making them highly suitable for large-scale production.

In addition to its role as a synthetic intermediate, (R)-N-Boc-2-(2-hydroxyethyl)morpholine has found applications in the development of various pharmaceutical agents. For instance, it has been used as a building block in the synthesis of β-adrenergic receptor agonists, which are important in the treatment of respiratory disorders such as asthma and chronic obstructive pulmonary disease (COPD). The hydroxyl group in this compound can be readily functionalized to introduce additional pharmacophores, enhancing the potency and selectivity of the final drug molecule.

The hydroxyl group in (R)-N-Boc-2-(2-hydroxyethyl)morpholine also plays a critical role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins, contributing to the binding affinity and stability of drug-receptor complexes. This property makes (R)-N-Boc-2-(2-hydroxyethyl)morpholine an attractive candidate for designing drugs that target specific receptors or enzymes.

Moreover, the Boc protecting group in (R)-N-Boc-2-(2-hydroxyethyl)morpholine can be easily removed under mild acidic conditions, such as treatment with trifluoroacetic acid (TFA) or hydrochloric acid (HCl). This deprotection step is often performed at a later stage in synthetic routes to avoid premature deprotection and ensure the integrity of the final product. The versatility of this protecting group allows for a wide range of synthetic transformations to be carried out without interference from the amino functionality.

In terms of stability, (R)-N-Boc-2-(2-hydroxyethyl)morpholine is generally stable under standard laboratory conditions. However, it should be stored at low temperatures and protected from moisture to prevent degradation. The compound is typically supplied as a white crystalline solid or as a solution in common organic solvents such as dichloromethane or ethyl acetate.

The safety profile of (R)-N-Boc-2-(2-hydroxyethyl)morpholine is well-documented. It is not classified as a hazardous material and does not pose significant health risks when handled properly. However, standard laboratory safety protocols should be followed when working with this compound, including the use of personal protective equipment (PPE) such as gloves and goggles.

In conclusion, (R)-N-Boc-2-(2-hydroxyethyl)morpholine (CAS No. 136992-21-7) is a versatile chiral compound with broad applications in organic synthesis and pharmaceutical research. Its unique combination of chirality, functional groups, and protecting groups makes it an invaluable tool for chemists and researchers working on the development of new drugs and materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further cementing its importance in the field.